Cas no 1235283-33-6 (N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1235283-33-6
• MF: C₁₅H₁₃N₅O₃S₂
• MW: 375.425419569016
• CID: 6594310
• PubChem ID: 49713717
• Update Time: 2025-10-31

N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide
• N-[3-(methanesulfonamido)phenyl]-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• 1235283-33-6
• AKOS024520054
• VU0521831-1
• F5828-0302
• N-(3-(methylsulfonamido)phenyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide
• CCG-324381

• Inchi： 1S/C15H13N5O3S2/c1-25(22,23)20-11-4-2-3-10(7-11)18-14(21)13-9-24-15(19-13)12-8-16-5-6-17-12/h2-9,20H,1H3,(H,18,21)
• InChI Key： GZKWFEKMIBTDDT-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC(NS(C)(=O)=O)=C2)=O)N=C1C1=NC=CN=C1

Computed Properties

• Exact Mass: 375.04598164g/mol
• Monoisotopic Mass: 375.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 1235283-33-6)

N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 1235283-33-6) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This molecule features a unique combination of a thiazole core, a pyrazine ring, and a methanesulfonamide moiety, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, inflammation, and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The compound's molecular structure is characterized by the presence of a 1,3-thiazole-4-carboxamide scaffold, which is known for its versatility in drug design. The incorporation of a pyrazin-2-yl group enhances its binding affinity to specific protein targets, while the 3-methanesulfonamidophenyl substituent contributes to its pharmacokinetic properties. Recent studies have highlighted its role as a modulator of key enzymes and receptors, making it a subject of interest in the development of novel therapeutics for diseases with high unmet medical needs.

In the context of current biomedical research trends, N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide has been explored for its potential to address challenges in drug resistance and selectivity. For instance, its ability to inhibit specific kinases has been investigated in the context of cancer immunotherapy and autoimmune diseases, both of which are hot topics in the scientific community. Additionally, its ADME (Absorption, Distribution, Metabolism, and Excretion) profile has been optimized to improve bioavailability, a critical factor in modern drug development.

The synthesis of CAS No. 1235283-33-6 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired thiazole-pyrazine hybrid structure. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for preclinical and clinical studies, where reproducibility and quality control are paramount.

From a commercial perspective, N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide is available as a high-purity reference standard for research purposes. Its growing demand reflects the increasing focus on small-molecule inhibitors and targeted drug delivery systems, which are pivotal in the era of personalized medicine. Furthermore, its potential applications in neurodegenerative diseases and metabolic syndrome have sparked collaborations between academic institutions and pharmaceutical companies, driving innovation in the field.

In summary, N-(3-methanesulfonamidophenyl)-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 1235283-33-6) represents a cutting-edge compound with broad therapeutic potential. Its intricate chemical architecture and biological activity make it a valuable asset for researchers aiming to develop next-generation treatments. As the scientific community continues to explore its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing drug discovery and translational medicine.